N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H16FNO2/c1-19(11-13-7-2-4-8-14(13)18)17(20)16-10-12-6-3-5-9-15(12)21-16/h2-9,16H,10-11H2,1H3
• InChI Key: KCXWSHMBGKBDOV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1F)C(=O)C2CC3=CC=CC=C3O2
• Molecular Formula: C17H16FNO2
• Molecular Weight: 285.31 g/mol

Description

N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide, also known as FUBIMINA, is a synthetic compound that belongs to the benzofuran class of drugs. FUBIMINA has been identified as a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis. FUBIMINA has been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide is a potent agonist of the CB1 receptor, which is primarily expressed in the central nervous system. Activation of the CB1 receptor by N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of pain, mood, and appetite.
Biochemical and Physiological Effects:
N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as to protect against neuronal damage. N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide has also been shown to have analgesic effects, making it a promising candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide has a number of advantages for use in laboratory experiments. It is highly potent and selective for the CB1 receptor, making it a useful tool for studying the role of this receptor in various physiological processes. However, N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide has limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide. One area of interest is the development of N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide-based drugs for the treatment of neurological disorders such as multiple sclerosis and neuropathic pain. Another area of interest is the study of the long-term effects of N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide on the brain and other organs. Additionally, further research is needed to fully understand the mechanism of action of N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide and its potential therapeutic applications.

Synthesis Methods

N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-fluorobenzylamine with 2,3-dihydrobenzofuran-2-carboxylic acid. The resulting intermediate is then treated with methylamine to yield the final product.

Scientific Research Applications

N-[(2-fluorophenyl)methyl]-N-methyl-2,3-dihydro-1-benzofuran-2-carboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects, making it a promising candidate for the treatment of various neurological disorders such as multiple sclerosis, neuropathic pain, and Alzheimer's disease.